![molecular formula C13H16Cl2N2O B6221092 1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride CAS No. 2758002-71-8](/img/new.no-structure.jpg)
1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride
Description
1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride is a chemical compound with a molecular formula of C13H14N2O2ClH It is known for its applications in various scientific research fields, including chemistry, biology, and medicine
Properties
CAS No. |
2758002-71-8 |
|---|---|
Molecular Formula |
C13H16Cl2N2O |
Molecular Weight |
287.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride involves several steps, typically starting with the preparation of the pyridinylmethanamine core. This can be achieved through a series of reactions, including nucleophilic substitution and reduction processes. The methoxyphenyl group is then introduced via electrophilic aromatic substitution. Industrial production methods often involve optimizing these reactions to achieve high yields and purity, utilizing catalysts and specific reaction conditions to enhance efficiency .
Chemical Reactions Analysis
1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: Electrophilic and nucleophilic substitution reactions are common, where the methoxy group or the pyridinyl ring can be substituted with other functional groups under appropriate conditions.
Hydrolysis: The compound can undergo hydrolysis in the presence of acids or bases, leading to the breakdown of the dihydrochloride salt into its free base form
Scientific Research Applications
1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules, serving as an intermediate in organic synthesis.
Biology: The compound is studied for its potential biological activities, including its interactions with various biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes
Mechanism of Action
The mechanism of action of 1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxyphenyl group and the pyridinylmethanamine backbone play crucial roles in binding to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular interactions are subjects of ongoing research, aiming to elucidate the detailed mechanisms underlying its effects .
Comparison with Similar Compounds
When compared to similar compounds, 1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride stands out due to its unique combination of a methoxyphenyl group and a pyridinylmethanamine backbone. Similar compounds include:
(3-methoxyphenyl)(pyridin-2-yl)methanamine: This compound shares a similar structure but lacks the dihydrochloride salt form, which can influence its solubility and reactivity.
4-methoxyphenylpyridine derivatives: These compounds have variations in the positioning of the methoxy group and the pyridine ring, leading to differences in their chemical and biological properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
